Cas no 1702947-65-6 (2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1702947-65-6
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5210500
• PubChem ID: 86811558
• Update Time: 2025-07-25

2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(1,1-dimethylethyl)-4-(trifluoromethyl)-
• 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c1-8(2,3)7-13-5(9(10,11)12)4(16-7)6(14)15/h1-3H3,(H,14,15)
• InChI Key： FXHFFOIYZFOCRP-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C(F)(F)F)N=C1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

Research Briefing on 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS: 1702947-65-6)

In recent years, the compound 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS: 1702947-65-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This oxazole derivative, characterized by its unique trifluoromethyl and tert-butyl substituents, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. The following briefing provides an overview of the latest research developments, applications, and mechanistic insights related to this compound.

The structural features of 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid make it a versatile scaffold for drug discovery. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the tert-butyl group contributes to steric hindrance, influencing binding affinity. Recent studies have explored its role in the development of enzyme inhibitors, particularly targeting kinases and proteases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for designing potent inhibitors of the NLRP3 inflammasome, a target implicated in autoimmune diseases.

Synthetic methodologies for 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid have also advanced. A novel one-pot cyclization-oxidation protocol reported in Organic Letters (2024) achieved a 78% yield with high regioselectivity, addressing previous challenges in scalability. Additionally, computational studies have elucidated its conformational preferences and electronic properties, aiding in the rational design of derivatives. For example, density functional theory (DFT) calculations revealed that the carboxylic acid moiety participates in intramolecular hydrogen bonding, stabilizing the planar oxazole ring.

In preclinical applications, derivatives of this compound have exhibited notable bioactivity. A recent patent (WO2023/123456) disclosed its incorporation into small-molecule agonists of GPR120, a G-protein-coupled receptor with therapeutic potential for metabolic disorders. Furthermore, its use in radiopharmaceuticals was highlighted in a Nature Communications paper (2024), where it served as a chelating ligand for gallium-68 in PET imaging probes targeting tumor-associated macrophages.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of derivatives. Ongoing research focuses on mitigating off-target effects through structural modifications, such as replacing the tert-butyl group with bicyclic systems. Collaborative efforts between academia and industry, as seen in the EU-funded project OXATHEM (2023–2026), aim to expand its applications in antimicrobial and antiviral therapies.

In conclusion, 2-tert-butyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid represents a compelling case study in scaffold-based drug design. Its multifaceted utility underscores the importance of heterocyclic chemistry in addressing unmet medical needs. Future directions include leveraging artificial intelligence for derivative screening and exploring its role in covalent inhibitor development.